2,3,6-Trimethoxy-5-(1-propenyl)phenol

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 2,3,6-trimethoxy-5-[(E)-prop-1-enyl]phenol
• InChI: InChI=1S/C12H16O4/c1-5-6-8-7-9(14-2)12(16-4)10(13)11(8)15-3/h5-7,13H,1-4H3/b6-5+
• InChI Key: LNULYVLKYVWZFB-AATRIKPKSA-N
• Isomeric SMILES: C/C=C/C1=CC(=C(C(=C1OC)O)OC)OC
• Canonical SMILES: CC=CC1=CC(=C(C(=C1OC)O)OC)OC
• synonyms: 2,3,6-trimethoxy-5-(1-propenyl)phenol

Description

2,3,6-Trimethoxy-5-(1-propenyl)phenol is a natural product found in Smirnowia turkestana with data available.

Scientific Research Applications

1. Natural Product Extraction and Analysis

• 2,3,6-Trimethoxy-5-(1-propenyl)phenol has been isolated from the Chinese mangrove Ceriops tagal, along with other phenylpropanoids. This discovery has expanded the knowledge of natural compounds in mangrove plants, contributing to the understanding of their chemical diversity and potential biological activities (Ni, Li, & Li, 2018).

2. Antioxidant and Schistosomicidal Activities

• This compound has also been identified in the roots of Astragalus englerianus. It demonstrated significant schistosomicidal activity and excellent antioxidant properties, suggesting its potential in parasitic disease treatment and oxidative stress reduction (Xiao et al., 2015).

3. Biological Activities in Traditional Medicine Ingredients

• In a study of Myristica fragrans (mace spice), phenolic compounds including a variant of this compound were isolated. These compounds exhibited inhibitory effects on PARP-1 and NF-κB, indicating potential therapeutic applications in inflammation and cancer (Muñoz Acuña et al., 2016).

4. Enhancement of Antioxidant Properties

• Research has shown that the ortho-propenyl group, as found in this compound, significantly boosts the antioxidant activity of phenols. This insight is valuable for developing new antioxidants for food and pharmaceutical industries (Marteau et al., 2016).

5. Chemical Synthesis and Structural Analysis

• The compound has been synthesized and structurally analyzed, contributing to a deeper understanding of its chemical properties and potential applications in various fields such as material science and pharmacology (Liang et al., 2009).

6. Potential in Antibacterial Research

• Derivatives of this compound have shown promising in vitro antibacterial activity against anaerobic organisms. This suggests its potential application in developing new antibacterial agents (Roth et al., 1989).